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Compound of Interest

Compound Name: Danusertib

Cat. No.: B1684427

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

Danusertib (also known as PHA-739358) is a potent, ATP-competitive inhibitor of Aurora
kinases A, B, and C, with additional activity against other kinases such as FGFR1, Abl, and
Ret.[1][2] For in vitro and in vivo studies, it is crucial to prepare a stable, concentrated stock
solution. Dimethyl sulfoxide (DMSOQ) is the most common solvent for dissolving Danusertib
due to its high solubilizing capacity for this compound.[3][4] This document provides a detailed
standard operating procedure (SOP) for the preparation of Danusertib stock solutions in
DMSO.

2. Data Summary

The following table summarizes the key quantitative data for Danusertib.
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Property Value Citations
Molecular Weight 474.55 g/mol 516171
CAS Number 827318-97-8 [5][6]

Off-white to yellow or white to
Appearance ] ) [1][5]
beige solid powder.

Reported values range from 2
mg/mL to 95 mg/mL. A
o solubility of at least 50 mg/mL
Solubility in DMSO _ [1][4](5]
(105.36 mM) can be achieved,

potentially requiring sonication.

[LIE3][4105]07]i8]

-20°C for up to 3 years; 4°C for
Storage (Powder) up 1o 2 years [51[7]

-80°C for up to 1 year; -20°C
Storage (Stock Solution in for up to 6 months. Itis
[S107109]

DMSO) recommended to avoid

repeated freeze-thaw cycles.

3. Experimental Protocol: Preparation of a 50 mg/mL (105.36 mM) Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Danusertib in
DMSO.

3.1. Materials

Danusertib powder

Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/Danusertib.html
https://www.apexbt.com/danusertib-pha-739358.html
https://file.medchemexpress.com/batch_PDF/HY-10179/Danusertib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Danusertib.html
https://www.apexbt.com/danusertib-pha-739358.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml4040
https://www.medchemexpress.com/Danusertib.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml4040
https://cdn.caymanchem.com/cdn/insert/18387.pdf
https://www.selleckchem.com/products/PHA-739358(Danusertib).html
https://www.medchemexpress.com/Danusertib.html
https://file.medchemexpress.com/batch_PDF/HY-10179/Danusertib-DataSheet-MedChemExpress.pdf
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M16072.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml4040
https://www.selleckchem.com/products/PHA-739358(Danusertib).html
https://www.medchemexpress.com/Danusertib.html
https://www.medchemexpress.com/Danusertib.html
https://file.medchemexpress.com/batch_PDF/HY-10179/Danusertib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Danusertib.html
https://file.medchemexpress.com/batch_PDF/HY-10179/Danusertib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1684427?utm_src=pdf-body
https://www.benchchem.com/product/b1684427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Water bath or heat block (optional)
» Bath sonicator (optional)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

3.2. Safety Precautions

Danusertib should be handled as a potentially hazardous compound.[3]

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of chemicals through the skin; therefore, always wear
appropriate gloves and a lab coat.[10]

Consult the Safety Data Sheet (SDS) for Danusertib before handling.
3.3. Procedure

o Preparation: Bring the Danusertib powder and DMSO to room temperature before opening
to prevent moisture absorption. It is highly recommended to use a new or freshly opened
bottle of DMSO, as it is hygroscopic and absorbed water can reduce the solubility of the
compound.[4][5]

» Weighing: Accurately weigh the desired amount of Danusertib powder. For example, to
prepare 1 mL of a 50 mg/mL solution, weigh 50 mg of Danusertib.

e Dissolution:
o Add the weighed Danusertib powder to a sterile microcentrifuge tube or vial.

o Add the appropriate volume of fresh DMSO. For a 50 mg/mL solution, add 1 mL of DMSO
to 50 mg of Danusertib.

o Cap the tube securely and vortex thoroughly for 2-3 minutes to facilitate dissolution.
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 Aiding Dissolution (if necessary): If the compound does not fully dissolve, the following steps
can be taken:

o Sonication: Place the tube in a bath sonicator for 5-10 minutes.[5][7]

o Warming: Gently warm the solution in a water bath or on a heat block at 37°C for 10-15
minutes.[6]

o After sonication or warming, vortex the solution again.

 Verification: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage:

o For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes.

o Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-
term storage (up to 1 year).[5][7]

3.4. Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the stock solution should be
diluted in culture medium. It is critical to ensure that the final concentration of DMSO in the
medium is low (typically less than 0.5%) to avoid cellular toxicity.[9] A stepwise dilution is
recommended to prevent the compound from precipitating out of the aqueous solution.[9]

4. Visualization of Experimental Workflow

The following diagram illustrates the standard operating procedure for dissolving Danusertib in
DMSO.
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Caption: Workflow for dissolving Danusertib in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Standard Operating
Procedure for Dissolving Danusertib in DMSO]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1684427#standard-operating-procedure-for-
dissolving-danusertib-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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